Cas no 101976-08-3 (Benzoic acid,2-formyl-, anhydride with 2-formylbenzoic acid)

• Product name: Benzoic acid,2-formyl-, anhydride with 2-formylbenzoic acid
• CAS No: 101976-08-3
• MF: C₁₆H₁₀O₅
• Molecular Weight: 282.2476
• CID: 211415
• PubChem ID: 3064106

Benzoic acid,2-formyl-, anhydride with 2-formylbenzoic acid Properties

Names and Identifiers

• Benzoic acid,2-formyl-, anhydride with 2-formylbenzoic acid
• (2-formylbenzoyl) 2-formylbenzoate
• Phthalaldehydic anhydride
• 101976-08-3
• DTXSID50144468

• Inchi： InChI=1S/C16H10O5/c17-9-11-5-1-3-7-13(11)15(19)21-16(20)14-8-4-2-6-12(14)10-18/h1-10H
• InChIKey： ZYFUINKRRQFAPT-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC=C1C(OC(C1=CC=CC=C1C=O)=O)=O

Computed Properties

• 精确分子量: 282.0528
• 同位素质量: 282.053
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 5
• 重原子数量: 21
• 可旋转化学键数量: 6
• 复杂度: 379
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 77.5Ų
• XLogP3: 2.1

Experimental Properties

• Density: 1.343
• Boiling Point: 508.2°Cat760mmHg
• 闪点: 228.7°C
• Refractive Index: 1.648
• PSA: 77.51
• LogP: 2.30880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls